![molecular formula C18H20N2O5 B5495770 1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-4-phenoxypiperidine-4-carboxylic acid](/img/structure/B5495770.png)
1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-4-phenoxypiperidine-4-carboxylic acid
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Overview
Description
The compound “1-[(5-ethyl-1,3-oxazol-4-yl)carbonyl]-4-phenoxypiperidine-4-carboxylic acid” is a complex organic molecule that contains several functional groups. These include an oxazole ring, a piperidine ring, a phenyl group, and a carboxylic acid group .
Synthesis Analysis
While specific synthesis methods for this exact compound are not available, general methods for synthesizing similar compounds exist. For example, oxazoles can be synthesized through a variety of methods, including the Van Leusen Oxazole Synthesis . Piperidine rings can be formed through methods such as the Buchwald-Hartwig amination .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an oxazole ring attached to a piperidine ring via a carbonyl group. The phenyl group is attached to the piperidine ring, and the carboxylic acid group is also attached to the piperidine ring .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the oxazole ring, the carbonyl group, and the carboxylic acid group. These groups are often involved in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make the compound acidic .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(5-ethyl-1,3-oxazole-4-carbonyl)-4-phenoxypiperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5/c1-2-14-15(19-12-24-14)16(21)20-10-8-18(9-11-20,17(22)23)25-13-6-4-3-5-7-13/h3-7,12H,2,8-11H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQUUZOFGVUXWDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=CO1)C(=O)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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